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Compound of Interest

Compound Name: CH6953755

Cat. No.: B10824790 Get Quote

Technical Support Center: CH6953755 Experiments
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers using CH6953755, a potent and selective inhibitor of YES1 kinase.

Frequently Asked Questions (FAQs)
Q1: What is CH6953755 and what is its primary mechanism of action?

CH6953755 is a potent, orally active, and selective small molecule inhibitor of YES1 kinase, a

non-receptor tyrosine kinase belonging to the SRC family.[1][2][3][4] It exhibits high selectivity

with an IC50 of 1.8 nM for YES1.[1][2][3] The primary mechanism of action is the inhibition of

YES1 kinase activity, which prevents the autophosphorylation of YES1 at the Tyr426 residue.[1]

[5] This inhibition of YES1 leads to the suppression of downstream signaling pathways, notably

involving the transcriptional coactivator Yes-associated protein 1 (YAP1), and demonstrates

anti-tumor activity in cancers characterized by YES1 gene amplification.[5][6][7]
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Inconsistent IC50
Results Observed

1. Verify Compound Handling
and Storage

2. Assess Compound Solubility
in DMSO

Handling OK

• Stored at -80°C in aliquots?
• Fresh dilutions used?

• Multiple freeze-thaw cycles avoided?

3. Evaluate Cell Line Health
and Characteristics

Solubility OK

• Used fresh, high-quality DMSO?
(Hygroscopic DMSO reduces solubility)

• Ensured complete dissolution (ultrasonic)?
• Checked for precipitation in media?

4. Review Assay Protocol

Cells OK

• Consistent cell passage number?
• Mycoplasma contamination test negative?

• Confirmed YES1 amplification status?
• Consistent cell seeding density?

Consistent IC50
Values Achieved

Protocol OK

• Consistent incubation time?
(e.g., 4 days)

• Vehicle control (DMSO) concentration
 a constant minimum?

• Validated readout method (e.g., CellTiter-Glo)?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b10824790?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824790?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. CH6953755 | Selective YES1 Kinase Inhibitor | DC Chemicals [dcchemicals.com]

4. CH6953755 - Immunomart [immunomart.com]

5. cancer-research-network.com [cancer-research-network.com]

6. aacrjournals.org [aacrjournals.org]

7. aacrjournals.org [aacrjournals.org]

To cite this document: BenchChem. [Troubleshooting inconsistent results in CH6953755
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824790#troubleshooting-inconsistent-results-in-
ch6953755-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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